Cas no 1808187-45-2 ([3-(4-Chlorophenyl)oxiran-2-yl]methanol)

• Product Name: [3-(4-Chlorophenyl)oxiran-2-yl]methanol
• CAS No: 1808187-45-2
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 5711149
• PubChem ID: 13608881
• Update Time: 2025-10-28

[3-(4-Chlorophenyl)oxiran-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(4-Chlorophenyl)oxiran-2-yl]methanol
• 1808187-45-2
• EN300-1615868
• SCHEMBL8481899

• Inchi： 1S/C9H9ClO2/c10-7-3-1-6(2-4-7)9-8(5-11)12-9/h1-4,8-9,11H,5H2
• InChI Key： GADMZKIHWJDDLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CO)O1

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on [3-(4-Chlorophenyl)oxiran-2-yl]methanol

Recent Advances in the Study of [3-(4-Chlorophenyl)oxiran-2-yl]methanol (CAS: 1808187-45-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound [3-(4-Chlorophenyl)oxiran-2-yl]methanol (CAS: 1808187-45-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This epoxide-containing chiral building block has shown remarkable potential in the synthesis of bioactive molecules and drug candidates. Recent studies have focused on its unique structural features, including the reactive oxirane ring and the hydroxymethyl group, which make it a versatile intermediate for various chemical transformations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in the synthesis of novel β-adrenergic receptor ligands. The oxirane ring of [3-(4-Chlorophenyl)oxiran-2-yl]methanol was selectively opened by various nucleophiles, yielding derivatives with improved binding affinity and selectivity. The presence of the 4-chlorophenyl group was found to significantly influence the pharmacological properties of the resulting compounds, particularly in terms of their metabolic stability.

Another important development was reported in ACS Chemical Biology, where the compound was used as a key intermediate in the synthesis of potential anticancer agents. The research team utilized the chiral center of [3-(4-Chlorophenyl)oxiran-2-yl]methanol to construct stereospecific inhibitors of protein kinases involved in cancer cell proliferation. The study highlighted the importance of the compound's stereochemistry in determining biological activity, with the (R)-enantiomer showing significantly higher potency than its (S)-counterpart.

Recent synthetic methodology developments have also focused on more efficient routes to produce [3-(4-Chlorophenyl)oxiran-2-yl]methanol. A 2024 publication in Organic Process Research & Development described an improved asymmetric epoxidation protocol that achieves >95% enantiomeric excess while reducing the number of synthetic steps from previous methods. This advancement is particularly important for potential scale-up in pharmaceutical manufacturing.

The safety profile and pharmacokinetic properties of derivatives containing the [3-(4-Chlorophenyl)oxiran-2-yl]methanol scaffold have been investigated in several preclinical studies. Results suggest that while the parent compound shows moderate metabolic stability, strategic modifications to the hydroxymethyl group can significantly improve both bioavailability and toxicity profiles. These findings were recently presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.

Looking forward, researchers are exploring the application of this chemical scaffold in targeted drug delivery systems. Preliminary results indicate that the oxirane ring can be utilized for covalent conjugation to various drug carriers while maintaining biological activity. This approach may open new possibilities for the development of more effective therapeutics with reduced off-target effects.